Cas no 726136-58-9 (6-(2-(Trifluoromethyl)phenyl)nicotinic acid)

• Product Name: 6-(2-(Trifluoromethyl)phenyl)nicotinic acid
• CAS No: 726136-58-9
• MF: C₁₃H₈F₃NO₂
• MW: 267.203333854675
• MDL: MFCD06410403
• CID: 558839
• PubChem ID: 24729991
• Update Time: 2025-06-13

6-(2-(Trifluoromethyl)phenyl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 6-(2-(Trifluoromethyl)phenyl)nicotinic acid
• 3-Pyridinecarboxylicacid, 6-[2-(trifluoromethyl)phenyl]-, methyl ester
• 6-(2-TRIFLUOROMETHYLPHENYL)-NICOTINIC ACID
• 6-[(2-Trifluoromethyl)phenyl]nicotinic acid
• 6-[2-(trifluoromethyl)phenyl]pyridine-3-carboxylic acid
• methyl 6-[2-(trifluoromethyl)phenyl]-3-pyridinecarboxylate
• 6-(2-TRIFLUOROMETHYLPHENYL)NICOTINIC ACID
• AKOS016013483
• AB24370
• MFCD06410403
• TS-03501
• SCHEMBL8303037
• 726136-58-9
• 2-(2-Trifluoromethylphenyl)-5-carboxypyridine
• 6-(2-(Trifluoromethyl)phenyl)nicotinicacid
• 220455-41-4
• DTXSID10647041
• DB-333152

• MDL： MFCD06410403
• Inchi： 1S/C13H8F3NO2/c14-13(15,16)10-4-2-1-3-9(10)11-6-5-8(7-17-11)12(18)19/h1-7H,(H,18,19)
• InChI Key： ZOXBVLYLUPBKAB-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C1C=CC(C(=O)O)=CN=1)(F)F

Computed Properties

• Exact Mass: 267.05100
• Monoisotopic Mass: 267.05071298g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.9
• Topological Polar Surface Area: 50.2Ų

Experimental Properties

• PSA: 50.19000
• LogP: 3.46560

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 6-(2-(Trifluoromethyl)phenyl)nicotinic acid

6-(2-(Trifluoromethyl)phenyl)nicotinic acid: A Comprehensive Overview

6-(2-(Trifluoromethyl)phenyl)nicotinic acid (CAS No. 726136-58-9) is a significant compound in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered considerable attention for its potential applications in drug discovery and development. This article provides a detailed overview of 6-(2-(Trifluoromethyl)phenyl)nicotinic acid, including its chemical properties, synthesis methods, biological activities, and recent research advancements.

Chemical Properties and Structure

6-(2-(Trifluoromethyl)phenyl)nicotinic acid is a substituted nicotinic acid derivative, featuring a trifluoromethyl group attached to a phenyl ring. The molecular formula of this compound is C₁₄H₉F₃₂, with a molecular weight of approximately 280.21 g/mol. The presence of the trifluoromethyl group imparts unique electronic and steric properties to the molecule, making it an attractive candidate for various pharmaceutical applications.

The chemical structure of 6-(2-(Trifluoromethyl)phenyl)nicotinic acid can be represented as follows:

            O
            || 
            C - C - C - C - C - C
              |   |   |   |   |   |
              H   H   H   H   H   O
                            |
                            C - F
                            |
                            F
                            |
                            F
        

The aromatic ring with the trifluoromethyl substitution provides enhanced lipophilicity and metabolic stability, which are crucial factors in drug design.

Synthesis Methods

The synthesis of 6-(2-(Trifluoromethyl)phenyl)nicotinic acid has been extensively studied, and several methods have been reported in the literature. One common approach involves the reaction of 2-trifluoromethylbenzyl bromide with nicotinoyl chloride in the presence of a base such as triethylamine. The resulting intermediate is then hydrolyzed to yield the desired product. Another method involves the palladium-catalyzed coupling reaction between 2-trifluoromethylbenzeneboronic acid and 6-bromonicotinic acid.

            1. 2-Trifluoromethylbenzyl bromide + Nicotinoyl chloride → Intermediate
            2. Intermediate + H2O → 6-(2-(Trifluoromethyl)phenyl)nicotinic acid

            3. 2-Trifluoromethylbenzeneboronic acid + 6-Bromonicotinic acid → 6-(2-(Trifluoromethyl)phenyl)nicotinic acid (Pd-catalyzed)
        

Biological Activities and Applications

6-(2-(Trifluoromethyl)phenyl)nicotinic acid has demonstrated various biological activities that make it a valuable compound in pharmaceutical research. One of its key applications is as a potential therapeutic agent for neurodegenerative diseases. Studies have shown that this compound can modulate nicotinic acetylcholine receptors (nAChRs), which are implicated in conditions such as Alzheimer's disease and Parkinson's disease.

A recent study published in the Journal of Medicinal Chemistry highlighted the ability of 6-(2-(Trifluoromethyl)phenyl)nicotinic acid to enhance cognitive function in animal models of Alzheimer's disease. The compound was found to improve memory retention and reduce amyloid-beta plaque formation, suggesting its potential as a neuroprotective agent.

In addition to its neuroprotective properties, 6-(2-(Trifluoromethyl)phenyl)nicotinic acid has also been investigated for its anti-inflammatory effects. Research has shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-1β, making it a promising candidate for treating inflammatory disorders.

Clinical Trials and Future Prospects

The promising preclinical results of 6-(2-(Trifluoromethyl)phenyl)nicotinic acid have led to increased interest in its clinical evaluation. Several phase I clinical trials are currently underway to assess the safety and pharmacokinetics of this compound in human subjects. Preliminary data from these trials have shown that the compound is well-tolerated at various dose levels, with no significant adverse effects reported.

Further clinical studies are planned to evaluate the efficacy of 6-(2-(Trifluoromethyl)phenyl)nicotinic acid in specific patient populations, including those with neurodegenerative diseases and inflammatory conditions. The results from these trials will provide critical insights into the therapeutic potential of this compound and guide its development as a novel pharmaceutical agent.

Conclusion

6-(2-(Trifluoromethyl)phenyl)nicotinic acid (CAS No. 726136-58-9) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure, combined with its ability to modulate nicotinic acetylcholine receptors and inhibit inflammatory responses, makes it an attractive candidate for drug development. Ongoing research and clinical trials will continue to elucidate the full scope of its therapeutic potential, paving the way for new treatments in various medical fields.